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Compound of Interest

Compound Name: Benzyl methyl disulfide
CAS No.: 699-10-5
Cat. No.: B1265386
Get Quote
. J

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (methyldisulfanyl)methylbenzene, a
molecule of interest in both chemical synthesis and the study of biologically active compounds.
This document moves beyond a simple recitation of facts to offer an in-depth analysis of its
chemical identity, properties, synthesis, and reactivity, grounded in established chemical
principles and supported by authoritative references. The structure of this guide is designed to
logically present the core scientific information necessary for its application in a research and
development setting.

Chemical Identity and Nomenclature

The precise and unambiguous naming of a chemical entity is fundamental to scientific
communication. The compound in question is systematically named according to the rules
established by the International Union of Pure and Applied Chemistry (IUPAC).

IUPAC Name and Structural Elucidation
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The correct IUPAC name for this compound is (methyldisulfanyl)methylbenzene.[1] This name
is derived using the principles of substitutive nomenclature, where a less complex part of the
molecule is named as a substituent on a more complex parent structure.[2]

o Parent Structure: The parent hydride is benzene substituted with a methyl group, which is
commonly known as toluene. However, for more complex derivatives, IUPAC often prefers
systematic naming based on the parent benzene ring.[2]

o Substituent: The substituent attached to the methyl group of toluene (or the benzene ring via
a methylene bridge) is the -S-S-CHs group. This group is named by considering the -S-CHs
moiety as a methylsulfanyl group, which is then attached to another sulfur atom, forming a
"methyldisulfanyl” group.

Therefore, the name (methyldisulfanyl)methylbenzene precisely describes a benzene ring
where one hydrogen has been replaced by a methyl group, which in turn is substituted with a
methyldisulfanyl group.

Common synonyms for this compound include Benzyl methyl disulfide, Methyl benzyl
disulfide, and Benzyldithiomethane.[1]

Chemical Structure

The chemical structure of (methyldisulfanyl)methylbenzene is as follows:
Molecular Formula: CsH10S2[1]

SMILES: CSSCC1=CC=CC=C1[1]

INChl Key: NWYGPVZOBBHKLI-UHFFFAOYSA-N[1]

The following diagram illustrates the logical breakdown of the IUPAC name based on the
molecular structure.
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Caption: IUPAC substitutive naming convention for (methyldisulfanyl)methylbenzene.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is critical for its
handling, application in reactions, and potential formulation.
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Property Value Source(s)
Molecular Weight 170.3 g/mol [PubChem][1]
Appearance Colorless to pale yellow liquid [CymitQuimica][3]

Strong, sulfurous, reminiscent o
Odor i ) [CymitQuimica][3]
of garlic or onion

Boiling Point 195-197 °C at 760 mmHg [PubChem][1]

Melting Point 61-62 °C at 760 mmHg [PubChem][1]

- Insoluble in water; soluble in o
Solubility ] [CymitQuimica][3]
organic solvents

LogP (Octanol/Water) 2.4 [PubChem][1]

Synthesis and Reactivity

(Methyldisulfanyl)methylbenzene is an unsymmetrical disulfide. The synthesis of such
compounds requires strategies that avoid the preferential formation of symmetrical disulfides.

Synthetic Methodologies

The synthesis of unsymmetrical disulfides like benzyl methyl disulfide can be approached
through several modern synthetic methods. A common strategy involves the reaction of a thiol
with an activating agent to form a reactive intermediate, which then reacts with a second,
different thiol.

Exemplary Protocol: Synthesis via Thiol Activation

This protocol is based on general methods for unsymmetrical disulfide synthesis and provides
a plausible and robust route to (methyldisulfanyl)methylbenzene.

o Step 1: Formation of a Reactive Intermediate.

o Dissolve one equivalent of benzyl mercaptan (phenylmethanethiol) in an anhydrous
solvent such as dichloromethane under an inert atmosphere (e.g., nitrogen or argon).
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o Cool the solution to -78 °C.

o Slowly add one equivalent of a sulfenylating agent, such as N-(Phenylthio)phthalimide or a
similar reagent. This will generate a benzyl-containing electrophilic sulfur species.

o Step 2: Reaction with the Second Thiol.

o In a separate flask, prepare a solution of one equivalent of methanethiol or a suitable
thiolate salt (e.g., sodium thiomethoxide) in an appropriate solvent.

o Slowly add the solution from Step 2 to the reaction mixture from Step 1, maintaining the
low temperature.

o Allow the reaction to warm to room temperature and stir for several hours until completion,
which can be monitored by thin-layer chromatography (TLC).

e Step 3: Work-up and Purification.
o Quench the reaction with water and separate the organic layer.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o The crude product can then be purified by column chromatography on silica gel to yield
pure (methyldisulfanyl)methylbenzene.

The following diagram illustrates the workflow for this synthetic approach.
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Caption: General workflow for the synthesis of (methyldisulfanyl)methylbenzene.
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Key Reactivity: Thiol-Disulfide Exchange

The disulfide bond is the most reactive site in the molecule. It is susceptible to cleavage by
nucleophiles, most notably thiols or thiolates, in a reaction known as thiol-disulfide exchange.
[4][5] This reaction is fundamental in biochemistry, particularly in protein folding and redox
regulation, and is a key consideration in the application of disulfide-containing compounds in

drug development.

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[6] A
thiolate anion acts as the nucleophile, attacking one of the sulfur atoms of the disulfide bond.
This leads to a linear transition state where the three sulfur atoms are aligned.[6] The original
disulfide bond is cleaved, forming a new disulfide and releasing a different thiolate as a leaving

group.
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Caption: SN2 mechanism of thiol-disulfide exchange at the disulfide bond.

This reactivity is crucial. For instance, a drug candidate containing a disulfide bond could be
designed to be stable in the bloodstream but then cleaved by intracellular reducing agents like
glutathione, releasing the active form of the drug at the target site.

Applications in Research and Development

While (methyldisulfanyl)methylbenzene is widely used as a flavoring agent in food products, its
structural motifs are of significant interest to researchers in medicinal chemistry and

agrochemical synthesis.[4][7]
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Intermediate in Chemical Synthesis

The benzylthio- and methylthio- moieties are present in various complex molecules. As such,
(methyldisulfanyl)methylbenzene can serve as a versatile building block.[7] The disulfide bond
can be selectively reduced to reveal a free thiol (benzyl mercaptan), which can then participate
in a wide range of subsequent reactions, such as Michael additions or further nucleophilic
substitutions.

Relevance in Medicinal Chemistry

While direct applications of (methyldisulfanyl)methylbenzene in pharmaceuticals are not widely
documented, the strategic use of related sulfur-containing linkers is an active area of research.
For example, in the development of novel inhibitors for enzymes like monoacylglycerol lipase
(MAGL), a therapeutic target for various neurological disorders, researchers have synthesized
molecules containing a diarylsulfide linker.[8] In these studies, a sulfur atom serves as a key
isosteric replacement for an oxygen atom, connecting different aromatic rings within the
inhibitor structure.[8] This demonstrates the value of the benzylthio- structural component in
designing molecules with specific biological activities. The disulfide in
(methyldisulfanyl)methylbenzene offers a latent thiol functionality that can be exploited in the
synthesis of such complex drug candidates.

Safety and Handling

For researchers and scientists, proper handling and awareness of potential hazards are
paramount.

e GHS Hazard Classification: According to aggregated data, (methyldisulfanyl)methylbenzene
is classified as:

o Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[9]

[¢]

Skin Irritation (Category 2): H315 - Causes skin irritation.[9]

o

Eye Irritation (Category 2): H319 - Causes serious eye irritation.[9]

[e]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract irritation:
H335 - May cause respiratory irritation.[9]
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e Handling Precautions:

o

Work in a well-ventilated area, preferably in a chemical fume hood.[10]

[¢]

Avoid breathing vapors or mists.[10]

o

Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.

[¢]

Keep away from heat, sparks, and open flames.[10]

[e]

Wash hands thoroughly after handling.[10]
e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion

(Methyldisulfanyl)methylbenzene is a compound with a well-defined chemical identity and a
range of interesting properties and reactivities. While its primary commercial application is in
the flavor industry, its structure presents valuable opportunities for synthetic chemists. The
lability of the disulfide bond to nucleophilic cleavage, particularly through thiol-disulfide
exchange, is its most significant chemical characteristic. This reactivity, combined with the
presence of the versatile benzyl group, makes it and structurally related compounds valuable
tools and building blocks for researchers in medicinal chemistry and other areas of drug
development. A thorough understanding of its nomenclature, properties, and reactivity, as
outlined in this guide, is essential for its safe and effective use in a scientific setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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